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Chemical and Physical Properties

MAZ242 free base is a specific dual (bifunctional) inhibitor of the MDM2 and NFAT1 oncoproteins [1]. It
directly binds to both targets with high affinity, induces their protein degradation, and inhibits NFAT1-

mediated MDM?2 transcription, leading to apoptosis in various cancer cell lines [1].

The table below summarizes the core physicochemical properties of MA242 free base:

Property Specification

CAS Number 1049704-17-7 [1]

Related CAS (Salt form) 1049704-18-8 [1] [2]

Molecular Formula C24H20CIN30sS [1]

Molecular Weight 465.95 g/mol [1]

Appearance Solid (powder) at room temperature [1]
LogP 4.4 [1]

Hydrogen Bond Donor Count 1[1]
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Property Specification
Hydrogen Bond Acceptor Count 5[1]
Purity >98% [1]

Storage and Handling

e Storage Conditions: Store the powder at -20°C for long-term stability (3 years) or at 4°C for 2 years.
Prepared solvent solutions should be stored at -80°C for 6 months or -20°C for 1 month [1].
¢ Handling Note: This product is for research use only, not for human use [1].

Safety and Handling Notes

Important Notice: The search results did not contain a specific Safety Data Sheet (SDS) for MA242 free
base. The following safety information is synthesized from general handling descriptions within the product

specifications and should be treated as provisional.

¢ For Research Use Only: This compound is intended for laboratory research purposes only and is not
for diagnostic or therapeutic human or animal use [1].

¢ General Lab Safety: As with any uncharacterized bioactive small molecule, handle MA242 free base
with caution. It is recommended to use appropriate personal protective equipment (PPE), including
lab coats, gloves, and safety glasses.

¢ Solubilization Considerations: The compound may require dissolution in DMSO. Be aware of the
safe handling procedures for DMSO, which can facilitate the transdermal absorption of other
substances.

Solubility and Formulation Protocols

MAZ242 free base has low water solubility, necessitating the use of solvents or formulation agents for in vitro

and in vivo studies [1].

In Vitro Solubilization
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For cell-based assays, MA242 free base may dissolve in DMSO. If it does not dissolve readily, other

solvents such as water, ethanol, or DMF can be tried with a minute amount of product to avoid sample loss

[1].

In Vivo Formulation Protocols

The following table summarizes common formulations used for in vivo administration, such as
intraperitoneal (IP) injection, as cited in the literature [1]. Always use a minute amount to test solubility

before preparing the full dose.

Formulation Name Composition (Volume Ratio) Notes

Injection DMSO : Tween 80 : Saline=10:5:85 Common for IP/IVIIM/SC
Formulation 1 injection [1]

Injection DMSO : PEG300 : Tween 80 : Saline =10:40: Alternative injection
Formulation 2 5:45 formulation [1]

Injection DMSO : Corn oil =10 : 90 For oil-based delivery [1]

Formulation 3

Oral Formulation1  Suspend in 0.5% CMC Na For oral gavage studies [1]
(carboxymethylcellulose sodium)

Example Preparation (Formulation 1): To prepare 1 mL of a 2.5 mg/mL working solution for injection,
take 100 pL of a 25 mg/mL DMSO stock solution and add it to 900 pL of corn oil (for Formulation 3). Mix

well until a clear or suspension solution is obtained [1].

Experimental Protocols and Biological Activity

MA242 free base has demonstrated potent anticancer activity in preclinical models of pancreatic cancer,

hepatocellular carcinoma (HCC), and breast cancer, independent of the tumor's p53 status [1] [3] [4].
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In Vitro Anticancer Activity Protocols

4.1.1 Cell Viability Assay (MTTIXTT)

e Cell Lines: Human pancreatic cancer lines (e.g., HPAC, Panc-1, AsPC-1, Mia-Paca-2, BxPC-3);
Hepatocellular carcinoma lines; Breast cancer lines; Normal human pancreatic ductal epithelium
(HPDE) cells for selectivity [1] [3] [4].

¢ Procedure: Seed cells in 96-well plates. The next day, treat with MA242 across a concentration
range (e.g., 0.05-5 puM). Incubate for 72 hours. Add MTT/XTT reagent and incubate further. Measure
absorbance at 490-500 nm to determine cell viability [1] [5].

o Expected Results: MA242 substantially suppresses proliferation of cancer cells with ICso values in
the low micromolar range (e.g., 0.1 to 0.4 uM for pancreatic cancer cells). The proliferation of normal
HPDE cells is minimally affected (ICso = 5.81 uM), indicating a selective effect on cancer cells [1].

4.1.2 Western Blot Analysis

e Purpose: To analyze the effect of MA242 on MDM2 and NFAT1 protein levels.

e Cell Treatment: Treat relevant cancer cell lines (e.g., HPAC, Panc-1) with MA242 at concentrations
of 0, 0.1, 0.2, and 0.5 uM for 24 hours [1].

¢ Procedure: Lyse cells, quantify protein, separate by SDS-PAGE, and transfer to a membrane. Block
the membrane and incubate with primary antibodies against MDM2 and NFAT1, followed by HRP-
conjugated secondary antibodies. Detect using enhanced chemiluminescence [5].

o Expected Results: MA242 dramatically reduces MDM2 and NFAT1 protein levels in a concentration-
dependent manner [1].

4.1.3 Apoptosis Assay (Annexin V Staining)

¢ Purpose: To quantify MA242-induced apoptosis.

e Procedure: Treat cells with MA242 (e.g., 0.5-5 uM) for 24-48 hours. Harvest cells, stain with Annexin
V-FITC and propidium iodide (PI), and analyze by flow cytometry. Annexin V-positive/Pl-negative cells
indicate early apoptosis, while Annexin V/PI-double positive cells indicate late apoptosis/necrosis [5].

In Vivo Efficacy Protocol

¢ Animal Models: Female athymic nude mice (nu/nu, 4-6 weeks old) bearing orthotopic pancreatic
(e.g., AsPC-1-Luc or Panc-1-Luc) or patient-derived xenograft tumors [1] [5].
e Dosing:
o For Panc-1 tumor-bearing mice: 2.5 or 5 mg/kg, administered via intraperitoneal (IP) injection, 5
days per week for five weeks.
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o For AsPC-1 tumor-bearing mice: 10 mg/kg, IP, 5 days per week for three weeks [1].
e Assessment: Monitor tumor volume/weight and use bioluminescent imaging for metastatic models.
Collect tumors for immunohistochemical analysis of MDM2 and NFAT1.
¢ Expected Results & Safety: MA242 treatment results in significant inhibition of tumor growth (56.1%
to 89.5%) and metastasis. The average body weights of mice treated with MA242 did not differ
significantly from the vehicle control group, indicating no discernible host toxicity at the efficacious
doses [1] [5].

Mechanism of Action and Signaling Pathways

MA242 exerts its effects through a unique dual-targeting mechanism, which is distinct from traditional

MDM2-p53 binding inhibitors.
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The diagram above illustrates the dual mechanism of MA242:

¢ Inhibition of NFAT1 Transcriptional Activity: MA242 binds to NFAT1 and inhibits its ability to bind
the P2 promoter of the MDM?2 gene, thereby repressing MDM2 transcription [5] [2].

¢ Direct MDM2 Degradation: MA242 binds directly to the RING domain of the MDM2 protein. This
binding induces MDM2 auto-ubiquitination and subsequent proteasomal degradation, blocking its E3
ubiquitin ligase activity against substrates like p53 [2].

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.invivochem.com/MA242-free-base.html
https://www.invivochem.com/MA242-free-base.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6435280/
https://www.smolecule.com/products/s12903315?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC6435280/
https://www.bocsci.com/product/ma242-cas-1049704-18-8-382563.html?srsltid=AfmBOopG1LSYci5kRNFw0L-6W6nI7kOweImf_Ingsz7XInNdrfDb1RMj
https://www.bocsci.com/product/ma242-cas-1049704-18-8-382563.html?srsltid=AfmBOopG1LSYci5kRNFw0L-6W6nI7kOweImf_Ingsz7XInNdrfDb1RMj
https://www.smolecule.com/products/s12903315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

¢ p53-Independent Action: By simultaneously targeting both NFAT1 and MDM2, MA242 effectively
suppresses cancer cell growth and survival, a effect that holds true even in cancer cells with mutated
or deficient p53 [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 6/7 Tech Support


https://www.sciencedirect.com/science/article/abs/pii/S0304383519303519
https://pmc.ncbi.nlm.nih.gov/articles/PMC6435280/
https://www.smolecule.com/products/s12903315?utm_src=pdf-custom-synthesis
https://www.invivochem.com/MA242-free-base.html
https://www.bocsci.com/product/ma242-cas-1049704-18-8-382563.html?srsltid=AfmBOopG1LSYci5kRNFw0L-6W6nI7kOweImf_Ingsz7XInNdrfDb1RMj
https://www.sciencedirect.com/science/article/abs/pii/S0304383519303519
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2025.1531667/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6435280/
https://www.smolecule.com/products/b12903315#ma242-free-base-handling-and-safety-data-sheet
https://www.smolecule.com/products/b12903315#ma242-free-base-handling-and-safety-data-sheet
https://www.smolecule.com/products/b12903315#ma242-free-base-handling-and-safety-data-sheet
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12903315?utm_src=pdf-bulk
https://www.smolecule.com/products/s12903315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 717 Tech Support


https://www.smolecule.com/products/s12903315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

